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Compound of Interest

Compound Name: 4-Prenyloxyresveratrol

Cat. No.: B158294 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling 4-
Prenyloxyresveratrol. Adherence to these protocols is essential for ensuring personal safety

and maintaining a secure laboratory environment.

4-Prenyloxyresveratrol is a compound classified with acute oral toxicity (Category 4) and is

very toxic to aquatic life with long-lasting effects[1]. Therefore, stringent safety precautions are

necessary to minimize exposure and prevent environmental contamination.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of personal

protective equipment. The following PPE is mandatory when handling 4-Prenyloxyresveratrol:

Eye Protection: Safety goggles with side-shields are required to protect against splashes and

airborne particles[1].

Hand Protection: Chemical-resistant protective gloves must be worn. It is advisable to check

the breakthrough time of the glove material with the supplier for the specific solvents being

used[2].

Body Protection: An impervious lab coat or clothing is necessary to prevent skin contact[1].
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Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust inhalation or when adequate ventilation is not available[1].

Engineering Controls and Emergency Procedures
Your laboratory setup plays a crucial role in safe handling:

Ventilation: Always handle 4-Prenyloxyresveratrol in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to minimize inhalation risks[1].

Emergency Stations: Ensure that a safety shower and an eye-wash station are readily

accessible in the immediate work area[1].

In the event of exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention[1][3].

Skin Contact: Rinse the affected skin thoroughly with water and remove contaminated

clothing. If irritation persists, seek medical advice[1][3].

Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention[1][3].

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor for treatment advice[1].

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that the work

area is clean and prepared.

Weighing and Aliquoting: Handle the solid form of 4-Prenyloxyresveratrol in a designated

area, such as a fume hood, to prevent the generation of dust.
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In Solution: When working with 4-Prenyloxyresveratrol in a solvent, be mindful of the

solvent's specific hazards in addition to the compound's toxicity.

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Decontaminate

all work surfaces.

Storage: Store 4-Prenyloxyresveratrol in a tightly sealed container in a cool, well-ventilated

area[1]. For long-term stability, the recommended storage temperatures are -20°C for the

powder and -80°C when in solution[1].

Spill Management:

Minor Spills: For small spills of the solid material, avoid generating dust. Use dry clean-up

procedures, such as gently sweeping the material into a sealable container for disposal[4].

Do not use air hoses for cleaning[4].

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate safety

personnel.

Disposal: Dispose of 4-Prenyloxyresveratrol and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations. The compound should be

sent to an approved waste disposal plant[1]. Do not allow the substance to enter drains or

watercourses due to its high aquatic toxicity[1][2].

Quantitative Data Summary
Hazard Classification GHS Category

Precautionary Statement
Codes

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute aquatic toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic aquatic toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]
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Storage Conditions Temperature

Powder -20°C[1]

In Solvent -80°C[1]

Visual Safety Protocols
The following diagrams illustrate the essential workflows for safely handling 4-
Prenyloxyresveratrol and the decision-making process for selecting appropriate personal

protective equipment.
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Caption: Workflow for the safe handling of 4-Prenyloxyresveratrol.
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Caption: Logic for selecting appropriate PPE for 4-Prenyloxyresveratrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b158294?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC48246.html
https://www.carlroth.com/medias/SDB-N811-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA0MjZ8YXBwbGljYXRpb24vcGRmfGFHRXpMMmd3TWk4NU1UYzFNamc1T1RVME16TTBMMU5FUWw5T09ERXhYMDFVWDBWT0xuQmtaZ3xjOWJjYmEzZTE3ZWU4M2RlOGU0MzcyYjM3MjBmNjM0NmQzODU5ZGExZGFkNDRkMGRmNjIwNjBkMGQwMDE2Njc1
https://www.fishersci.com/store/msds?partNumber=AAJ60790ME&productDescription=RESVERATROL%2C+98%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/BIK9013_msds.pdf
https://www.benchchem.com/product/b158294#personal-protective-equipment-for-handling-4-prenyloxyresveratrol
https://www.benchchem.com/product/b158294#personal-protective-equipment-for-handling-4-prenyloxyresveratrol
https://www.benchchem.com/product/b158294#personal-protective-equipment-for-handling-4-prenyloxyresveratrol
https://www.benchchem.com/product/b158294#personal-protective-equipment-for-handling-4-prenyloxyresveratrol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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